![molecular formula C20H21N3O2 B1227310 5-(2-hydroxy-3,5-dimethylphenyl)-N-(4-methylbenzyl)-1H-pyrazole-3-carboxamide](/img/structure/B1227310.png)
5-(2-hydroxy-3,5-dimethylphenyl)-N-(4-methylbenzyl)-1H-pyrazole-3-carboxamide
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Overview
Description
5-(3,5-dimethyl-6-oxo-1-cyclohexa-2,4-dienylidene)-N-[(4-methylphenyl)methyl]-1,2-dihydropyrazole-3-carboxamide is an organooxygen compound and an organonitrogen compound. It derives from an alpha-amino acid.
Scientific Research Applications
Synthesis and Characterization
- 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, related to the compound , have been synthesized and characterized, suggesting potential for similar synthetic routes and characterizations for 5-(2-hydroxy-3,5-dimethylphenyl)-N-(4-methylbenzyl)-1H-pyrazole-3-carboxamide (Hassan, Hafez, & Osman, 2014).
Cytotoxic Activity
- Compounds similar to this compound were screened for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells, indicating potential research applications in studying cancer cell viability (Hassan, Hafez, & Osman, 2014).
Structural Studies and Tautomerism
- Structural analysis of NH-pyrazoles, closely related to the compound of interest, has been carried out, revealing insights into their tautomerism in solution and solid state, which is crucial for understanding their chemical behavior and potential applications (Cornago et al., 2009).
Inhibitory Activities
- Related 5-hydroxy-1H-pyrazoles have been evaluated as inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase, suggesting similar potential for the compound in antimalarial research (Vah et al., 2022).
Antiinflammatory Potential
- Synthesized pyrazole derivatives, similar in structure, showed significant antiinflammatory activity, indicating the compound's potential application in inflammation-related research (El‐Hawash & El-Mallah, 1998).
Potential in Antipsychotic Research
- Analogous compounds with the pyrazole core have been evaluated for antipsychotic-like profiles, suggesting the compound could be researched in the context of psychiatric disorders (Wise et al., 1987).
Antibacterial Applications
- Studies on pyrazole derivatives have shown promising antibacterial activity, hinting at possible applications of this compound in antimicrobial research (Bildirici, Şener, & Tozlu, 2007).
properties
Molecular Formula |
C20H21N3O2 |
---|---|
Molecular Weight |
335.4 g/mol |
IUPAC Name |
3-(2-hydroxy-3,5-dimethylphenyl)-N-[(4-methylphenyl)methyl]-1H-pyrazole-5-carboxamide |
InChI |
InChI=1S/C20H21N3O2/c1-12-4-6-15(7-5-12)11-21-20(25)18-10-17(22-23-18)16-9-13(2)8-14(3)19(16)24/h4-10,24H,11H2,1-3H3,(H,21,25)(H,22,23) |
InChI Key |
XCYGMOCSLBGADA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=CC(=NN2)C3=CC(=CC(=C3O)C)C |
solubility |
0.2 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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